(4-Methyl-2-oxo-2H-pyridin-1-yl)-acetic acid

• IUPAC Name: 2-(4-methyl-2-oxopyridin-1-yl)acetic acid
• InChI: InChI=1S/C8H9NO3/c1-6-2-3-9(5-8(11)12)7(10)4-6/h2-4H,5H2,1H3,(H,11,12)
• InChI Key: TTYWNTQPYNNGLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=C1)CC(=O)O
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• CAS RN: 122180-16-9

Description

(4-Methyl-2-oxo-2H-pyridin-1-yl)-acetic acid, also known as 4M2OPAA, is an organic compound used in various scientific research applications. It is a derivative of acetic acid and is widely used in the field of biochemistry and physiology. 4M2OPAA is a colorless solid with a molecular weight of 172.14 g/mol. It is soluble in water and ethanol and has a melting point of 130 °C. 4M2OPAA has a wide range of applications in biochemical and physiological research, including its use in lab experiments and as a tool in drug development.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis and structural elucidation of pyridine derivatives, including compounds structurally related to (4-Methyl-2-oxo-2H-pyridin-1-yl)-acetic acid, have been an area of active research. For instance, Chui et al. (2004) explored the synthesis of (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids through acylation and Michael addition reactions, discussing the molecular conformations based on NMR spectral and X-Ray data Chui et al., 2004. This study highlights the synthetic routes and structural insights that could be relevant for the synthesis of (4-Methyl-2-oxo-2H-pyridin-1-yl)-acetic acid and its analogs.

Reactivity and Applications

Research into the reactivity of pyridine derivatives has shown potential applications in various fields, including catalysis and material science. Ghosh et al. (2004) demonstrated the reactivity of pyridine-2,4,6-tricarboxylic acid with Zn(II) salts under different conditions, leading to the formation of coordination polymers and metallomacrocycle structures Ghosh et al., 2004. Such studies suggest potential applications of pyridine derivatives in the synthesis of novel materials with unique properties.

Photophysical Properties

The study of photophysical properties of pyridine derivatives has revealed their potential as highly luminescent heterocyclic compounds. Grummt et al. (2007) investigated the absorption, fluorescence, and excitation spectra of substituted pyridylthiazoles, finding applications for these compounds in metal sensing and as laser dyes due to their high fluorescence quantum yields and large Stokes shift values Grummt et al., 2007.

Environmental Applications

In the environmental domain, pyridine derivatives have been investigated for their role in atmospheric chemistry. Tan et al. (2012) explored the mechanisms leading to oligomers and secondary organic aerosol (SOA) formation through aqueous photooxidation of acetic acid and methylglyoxal Tan et al., 2012. This research indicates the environmental relevance of pyridine derivatives and their potential impact on air quality and climate.